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Compound of Interest

Compound Name: 1,4-Dioxan-2-one

Cat. No.: B042840 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a professional audience

and is not a substitute for a formal Safety Data Sheet (SDS). Always consult the official SDS

from the supplier before handling 1,4-Dioxan-2-one.

Introduction
1,4-Dioxan-2-one, also known as p-dioxanone, is a heterocyclic organic compound. It is the

lactone of 2-(2-hydroxyethoxy)acetic acid and serves as the monomer for the biodegradable

polymer, polydioxanone (PDO)[1][2]. PDO is widely used in biomedical applications, such as

surgical sutures and drug delivery systems, due to its biocompatibility and absorbability[1][3].

Despite the extensive use of its polymer, detailed toxicological data for the monomer, 1,4-
Dioxan-2-one, is not as readily available. This guide provides a comprehensive overview of the

known health and safety information for 1,4-Dioxan-2-one, drawing from available data and

related compounds to inform safe handling and use in a research and development setting.

It is crucial to distinguish 1,4-Dioxan-2-one from its structural analog, 1,4-Dioxane. 1,4-

Dioxane is a well-documented probable human carcinogen with significant health risks[4][5].

1,4-Dioxan-2-one is a metabolite of 1,4-Dioxane[6].

Hazard Identification and Classification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b042840?utm_src=pdf-interest
https://www.benchchem.com/product/b042840?utm_src=pdf-body
https://www.benchchem.com/product/b042840?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7044756/
https://en.wikipedia.org/wiki/P-Dioxanone
https://pmc.ncbi.nlm.nih.gov/articles/PMC7044756/
https://en.wikipedia.org/wiki/Polydioxanone
https://www.benchchem.com/product/b042840?utm_src=pdf-body
https://www.benchchem.com/product/b042840?utm_src=pdf-body
https://www.benchchem.com/product/b042840?utm_src=pdf-body
https://www.benchchem.com/product/b042840?utm_src=pdf-body
https://wwwn.cdc.gov/TSP/MMG/MMGDetails.aspx?mmgid=1205&toxid=199
https://www.epa.gov/assessing-and-managing-chemicals-under-tsca/final-risk-evaluation-14-dioxane
https://www.benchchem.com/product/b042840?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK153671/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Based on available Safety Data Sheets, 1,4-Dioxan-2-one is classified as a hazardous

substance.

GHS Classification:

Skin Corrosion/Irritation: Category 2 (Causes skin irritation)

Serious Eye Damage/Eye Irritation: Category 2A (Causes serious eye irritation)

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Precautionary Statements:

Prevention: P264 (Wash hands and face thoroughly after handling), P280 (Wear protective

gloves, eye protection).

Response: P302+P352 (IF ON SKIN: Wash with plenty of water), P332+P313 (If skin

irritation occurs: Get medical advice/attention), P362+P364 (Take off contaminated clothing

and wash it before reuse), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if present and easy to do. Continue rinsing),

P337+P313 (If eye irritation persists: Get medical advice/attention).

Toxicological Data
The available quantitative toxicological data for 1,4-Dioxan-2-one is limited. The primary

known value is for acute toxicity via intraperitoneal administration in rats.
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Endpoint Species Route Value Reference

Acute Toxicity

(LD50)
Rat Intraperitoneal 790 mg/kg [7]

Skin

Corrosion/Irritatio

n

Data not

available

Data not

available

Causes skin

irritation
TCI SDS

Serious Eye

Damage/Irritation

Data not

available

Data not

available

Causes serious

eye irritation
TCI SDS

Germ Cell

Mutagenicity

Data not

available

Data not

available

Data not

available
[7]

Carcinogenicity
Data not

available

Data not

available

Data not

available
[7]

Reproductive

Toxicity

Data not

available

Data not

available

Data not

available
[7]

Experimental Protocols
Detailed experimental protocols for the toxicological evaluation of 1,4-Dioxan-2-one are not

readily available in the public domain. However, based on its GHS classification, the following

are generalized methodologies that would be employed to assess skin and eye irritation,

adhering to OECD guidelines.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
This test determines the potential of a substance to cause irreversible or reversible

inflammatory changes to the skin.

Methodology:

Test Animal: Healthy, young adult albino rabbit.
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Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the trunk is

clipped.

Application: A dose of 0.5 mL (if liquid) or 0.5 g (if solid) of the test substance is applied to a

small area (approximately 6 cm²) of the clipped skin. The treated area is then covered with a

gauze patch and secured with tape.

Exposure: The exposure duration is typically 4 hours.

Observation: After the exposure period, the patch is removed, and the skin is wiped to

remove any residual test substance. The skin is then examined for erythema (redness) and

edema (swelling) at 1, 24, 48, and 72 hours after patch removal.

Scoring: The severity of the skin reactions is scored according to a standardized scale.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
This test evaluates the potential of a substance to produce irritation or damage to the eye.

Methodology:

Test Animal: Healthy, young adult albino rabbit.

Procedure: A single dose of 0.1 mL of the liquid test substance or 0.1 g of the solid test

substance is instilled into the conjunctival sac of one eye of the animal. The other eye

remains untreated and serves as a control.

Observation: The eyes are examined for corneal opacity, iris lesions, and conjunctival

redness and swelling at 1, 24, 48, and 72 hours after application.

Scoring: The ocular reactions are scored at each observation point according to a

standardized scale to determine the overall irritation score.

First Aid Measures
Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If you feel unwell, seek medical advice.
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Skin Contact: Take off immediately all contaminated clothing. Gently wash with plenty of

soap and water. If skin irritation or a rash occurs, get medical advice/attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

Ingestion: If you feel unwell, get medical advice/attention. Rinse mouth.

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Wash hands and face thoroughly after

handling. Use in a well-ventilated area. A local exhaust system is recommended if dust or

aerosol will be generated.

Storage: Keep the container tightly closed. Store in a refrigerator.

Personal Protective Equipment (PPE)
Respiratory Protection: Dust respirator. Follow local and national regulations.

Hand Protection: Protective gloves.

Eye Protection: Safety glasses. A face shield may be necessary depending on the situation.

Skin and Body Protection: Appropriate protective clothing to prevent skin exposure.

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Keep people away from and

upwind of the spill/leak.

Environmental Precautions: Prevent the product from entering drains.

Methods for Cleaning Up: For spills, sweep up the material and collect it into an airtight

container, taking care not to disperse dust.

Fire-Fighting Measures
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Suitable Extinguishing Media: Dry chemical, foam, water spray, carbon dioxide.

Precautions for Fire-fighters: Fire-extinguishing work should be done from the windward

side. Uninvolved persons should evacuate to a safe place. When extinguishing a fire, be

sure to wear personal protective equipment.

Diagrams
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Caption: First aid response workflow for exposure to 1,4-Dioxan-2-one.

Experimental Workflow for Dermal Irritation Assessment
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Caption: Generalized workflow for an in-vivo dermal irritation test.

Conclusion
1,4-Dioxan-2-one is a chemical that requires careful handling due to its classification as a skin

and eye irritant. While the monomer is a building block for the biocompatible polymer

polydioxanone, the toxicological data for 1,4-Dioxan-2-one itself is sparse. Researchers and

drug development professionals should adhere to strict safety protocols, including the use of

appropriate personal protective equipment, to minimize exposure. Further toxicological studies

are warranted to fully characterize the health and safety profile of this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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